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Compound of Interest

2,4-Diaminophenol
dihydrochloride

Cat. No.: B048997

Compound Name:

2,4-Diaminophenol Dihydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Diaminophenol Dihydrochloride, a
versatile aromatic amine with significant applications in various scientific and industrial fields.
This document covers its chemical structure, physicochemical properties, synthesis, and
biological effects, with a focus on data relevant to research and development.

Chemical Identity and Structure

2,4-Diaminophenol dihydrochloride is the hydrochloride salt of 2,4-diaminophenol. It is also
known by several synonyms, including Amidol, Acrol, and Dianol. The dihydrochloride salt form
enhances its stability and solubility in aqueous solutions.

Caption: Chemical structure of 2,4-Diaminophenol Dihydrochloride.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Diaminophenol Dihydrochloride is
presented in the table below for easy reference.
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Property Value Reference(s)
CAS Number 137-09-7 [1112]
Molecular Formula CeHsN20-2HCI [1]
Molecular Weight 197.06 g/mol [11[3]
Beige to gray-green crystalline
Appearance JeTo gray g 4 [4][5]
powder
Melting Point 222 °C (decomposes) [2][4][6]
Solubility 27.5 g/100 mL in water (15 °C)  [4]
pH 1-2 (50 g/L in H20 at 20°C) [4117]
Stable under normal
conditions. Sensitive to heat
Stability and light. Incompatible with [4][5]
strong oxidizing agents and
acids.
Synthesis

2,4-Diaminophenol dihydrochloride can be synthesized via the hydrogenation of 2,4-

dinitrophenol. Several methods have been reported, with one common approach detailed

below.
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Reactants

Reaction Conditions
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Caption: Workflow for the synthesis of 2,4-Diaminophenol Dihydrochloride.

Applications

2,4-Diaminophenol dihydrochloride has found utility in several areas, most notably as a

photographic developer and as a component in oxidative hair dyes.
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Photographic Developer

Under the trade name Amidol, it is a rapidly acting developing agent for black and white
photographic papers, known for producing deep black tones.

Hair Dyes

It is used as a "coupler” in permanent hair dye formulations. In the presence of an oxidizing
agent (like hydrogen peroxide) and a "primary intermediate," it reacts to form larger dye
molecules within the hair shaft, leading to a permanent color change.

Experimental Protocols
Synthesis of 2,4-Diaminophenol Dihydrochloride

This protocol is based on the hydrogenation of 2,4-dinitrophenol.

Materials:

2,4-dinitrophenol

37% Hydrochloric acid

Methanol

Palladium alloy membrane catalyst

Hydrogen gas

High-pressure reactor
Procedure:

o Charge the reactor with a 10% aqueous solution of hydrochloric acid and 10 g of 2,4-
dinitrophenol.

o Heat the reactor to 80°C.
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Introduce hydrogen gas through the membrane catalyst and conduct the hydrogenation for 1
hour with stirring.

After cooling the reactor, discharge the solution.

Precipitate the 2,4-diaminophenol dihydrochloride by adding 37% hydrochloric acid.

Filter the precipitate and wash with methanol to obtain the final product.

Preparation of an Amidol Photographic Developer

The following is a common formula for an Amidol-based photographic developer.

Materials:

2,4-Diaminophenol dihydrochloride (Amidol)

Sodium sulfite (anhydrous)

Potassium bromide

Distilled water

Stock Solution Preparation:

e Dissolve 25 g of sodium sulfite (anhydrous) in 1 liter of distilled water.
e Add 6 g of Amidol to the sulfite solution and stir until dissolved.

e Add 0.8 g of potassium bromide and stir until dissolved.

Working Solution and Development:

e Use the developer at full strength.

e Development time is typically 1.5 to 2 minutes at 20°C.

Biological Activity and Toxicology
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Toxicological Profile

The toxicological properties of 2,4-Diaminophenol dihydrochloride have been evaluated in
various studies. A summary of key findings is provided in the table below.

Parameter Species Route Value Reference(s)
Acute Oral LDso Rat Oral 0.24 g/kg [2]
Skin Irritation Rabbit Dermal Irritating [2]
Eye Irritation Rabbit Ocular Severe Irritant [2]

No evidence of
Carcinogenicity Rat (F344/N) Gavage carcinogenic [2]

activity

Some evidence

of carcinogenic

activity (renal
Carcinogenicity Mouse (B6C3F1)  Gavage tubular cell [2]

adenomas in

males at high

doses)

Signaling Pathways and Mechanism of Action

Detailed studies on the specific intracellular signaling pathways modulated by 2,4-
Diaminophenol dihydrochloride are limited in publicly available literature. However, as a
phenolic compound, it can be hypothesized to interact with various cellular processes. Phenolic
compounds, in general, are known to modulate a range of signaling pathways, including those
involved in inflammation and oxidative stress, such as the NF-kB and MAPK pathways. The
metabolism of aminophenols can lead to the formation of reactive species that may induce
oxidative stress. For instance, o-aminophenol has been shown to be metabolized in human
erythrocytes, a process involving oxy- and methemoglobin. Further research is required to
elucidate the precise molecular targets and signaling cascades affected by 2,4-Diaminophenol
dihydrochloride.
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In Vitro Cytotoxicity Assay (Conceptual Workflow)

A general workflow for assessing the in vitro cytotoxicity of 2,4-Diaminophenol
dihydrochloride using a lactate dehydrogenase (LDH) release assay is presented below.
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Assay Setup
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Caption: Generalized workflow for an in vitro cytotoxicity assay.
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Safety and Handling

2,4-Diaminophenol dihydrochloride is harmful if swallowed and causes skin and severe eye
irritation. It is also a suspected mutagen. Therefore, appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion

2,4-Diaminophenol dihydrochloride is a chemical with established applications and a well-
documented toxicological profile. While its macroscopic uses are understood, further
investigation into its molecular mechanisms of action and interaction with biological signaling
pathways could unveil new applications or provide a deeper understanding of its toxicological
effects. The information and protocols provided in this guide serve as a valuable resource for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b048997#2-4-diaminophenol-dihydrochloride-chemical-structure-and-properties
https://www.benchchem.com/product/b048997#2-4-diaminophenol-dihydrochloride-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048997?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

